Cas no 41715-70-2 (1-(2,3-dichloro-4-methoxyphenyl)-1-Butanone)

• Product Name: 1-(2,3-dichloro-4-methoxyphenyl)-1-Butanone
• CAS No: 41715-70-2
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 2103325
• PubChem ID: 12395545
• Update Time: 2025-08-05

1-(2,3-dichloro-4-methoxyphenyl)-1-Butanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichloro-4-methoxyphenyl)-1-Butanone
• 1-(2,3-dichloro-4-methoxyphenyl)butan-1-one
• SCHEMBL11603324
• 41715-70-2
• 2',3'-dichloro-4'-methoxybutyrophenone
• 1-Butanone, 1-(2,3-dichloro-4-methoxyphenyl)-
• DA-31560
• NLWYCNCBSFKVBG-UHFFFAOYSA-N

• Inchi： 1S/C11H12Cl2O2/c1-3-4-8(14)7-5-6-9(15-2)11(13)10(7)12/h5-6H,3-4H2,1-2H3
• InChI Key： NLWYCNCBSFKVBG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(CCC)=O)OC)Cl

Computed Properties

• Exact Mass: 246.0214350Da
• Monoisotopic Mass: 246.0214350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų